Cas no 166337-44-6 (2-Butenoic acid, 3-(3-cyanophenyl)-, 1,1-dimethylethyl ester, (E)-)

• Product Name: 2-Butenoic acid, 3-(3-cyanophenyl)-, 1,1-dimethylethyl ester, (E)-
• CAS No: 166337-44-6
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 1347495
• Update Time: 2024-08-17

2-Butenoic acid, 3-(3-cyanophenyl)-, 1,1-dimethylethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(3-cyanophenyl)-, 1,1-dimethylethyl ester, (E)-
• 2-Butenoic acid, 3-(3-cyanophenyl)-, 1,1-dimethylethyl ester, (E)- (9CI)

• Inchi： 1S/C15H17NO2/c1-11(8-14(17)18-15(2,3)4)13-7-5-6-12(9-13)10-16/h5-9H,1-4H3/b11-8+
• InChI Key： MYPHFBFWBYUHFZ-DHZHZOJOSA-N
• SMILES： C(OC(C)(C)C)(=O)/C=C(/C1=CC=CC(C#N)=C1)\C

Computed Properties

• Exact Mass: 243.12601

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 354.0±21.0 °C(Predicted)
• PSA: 50.09